Cas no 378758-70-4 (2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid)

2-[4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid is a versatile pyrazole derivative with significant applications in pharmaceutical and agrochemical research. Its structure, featuring a trifluoromethyl group and a chloro substituent, enhances its reactivity and bioactivity, making it a valuable intermediate in synthetic chemistry. The compound exhibits stability under various conditions, facilitating its use in multi-step synthesis. Its acetic acid moiety allows for further functionalization, enabling the development of novel derivatives with tailored properties. This compound is particularly useful in the design of herbicides, fungicides, and potential drug candidates due to its unique electronic and steric characteristics. High purity grades are available for research and industrial applications.
2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid structure
378758-70-4 structure
Product Name:2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
CAS No:378758-70-4
MF:C7H6ClF3N2O2
MW:242.582951068878
MDL:MFCD01114909
CID:322351
PubChem ID:1876853
Update Time:2025-11-02

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetic acid
    • (4-CHLORO-5-METHYL-3-TRIFLUOROMETHYL-PYRAZOL-1-YL)-ACETIC ACID
    • [4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
    • 1H-Pyrazole-1-aceticacid, 4-chloro-5-methyl-3-(trifluoromethyl)-
    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)pyrazol-1-yl]acetic acid
    • (4-chloro-5-methyl-3-trifluoromethylpyrazol-1-yl)acetic acid
    • AC1LYJTC
    • AG-F-33301
    • CTK1C6388
    • SBB007032
    • STOCK2S-27133
    • SureCN1119950
    • 2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid
    • (4-Chloro-5-methyl-3-trifluoromethyl-pyrazol-1-yl)acetic acid
    • FT-0644534
    • CS-0217742
    • DTXSID70365436
    • SR-01000362580-1
    • Z1245633641
    • 2-(4-Chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)aceticacid
    • AKOS000308250
    • MFCD01114909
    • DODECYLAMINEHYDROCHLORIDE
    • EN300-83586
    • BAS 01058351
    • SCHEMBL1119950
    • A823915
    • LS-05067
    • BRD-K55687494-001-01-4
    • SR-01000362580
    • 378758-70-4
    • MDL： MFCD01114909
    • Inchi： 1S/C7H6ClF3N2O2/c1-3-5(8)6(7(9,10)11)12-13(3)2-4(14)15/h2H2,1H3,(H,14,15)
    • InChI Key： IZBZQUREHISXFJ-UHFFFAOYSA-N
    • SMILES： ClC1C(C(F)(F)F)=NN(CC(=O)O)C=1C

Computed Properties

  • Exact Mass: 242.00700
  • Monoisotopic Mass: 242.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Not available
  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • Refractive Index: 1.521
  • PSA: 55.12000
  • LogP: 1.94830
  • Vapor Pressure: Not available

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid Security Information

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[4-chloro-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]acetic acid Pricemore >>

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